Cas no 91482-29-0 (11-Octadecenoic acid, 10,13-dioxo-, (E)-)

• Product name: 11-Octadecenoic acid, 10,13-dioxo-, (E)-
• CAS No: 91482-29-0
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 748999
• PubChem ID: 71328240

11-Octadecenoic acid, 10,13-dioxo-, (E)- Chemical and Physical Properties

Names and Identifiers

• 11-Octadecenoic acid, 10,13-dioxo-, (E)-
• 10,13-dioxooctadec-11-enoic acid
• DTXSID30757212
• 91482-29-0

• Inchi： InChI=1S/C18H30O4/c1-2-3-8-11-16(19)14-15-17(20)12-9-6-4-5-7-10-13-18(21)22/h14-15H,2-13H2,1H3,(H,21,22)
• InChI Key： LPHGHCDHIFNXGE-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)C=CC(=O)CCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 310.21440943g/mol
• Monoisotopic Mass: 310.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 71.4Ų